Cas no 53657-09-3 (1-Heptyl-1h-imidazole)

1-Heptyl-1h-imidazole structure
1-Heptyl-1h-imidazole structure
Product Name:1-Heptyl-1h-imidazole
CAS No:53657-09-3
MF:C10H18N2
MW:166.263322353363
MDL:MFCD18889409
CID:378420
PubChem ID:186669
Update Time:2025-04-19

1-Heptyl-1h-imidazole Chemical and Physical Properties

Names and Identifiers

    • 1-Heptylimidazole
    • 1-HEPTYL-1H-IMIDAZOLE
    • 1H-Imidazole, 1-heptyl-
    • 1h-imidazole,1-heptyl
    • 1-Subsituted 1H-imidazole,5
    • N-Heptylimidazol
    • N-Heptylimidazole
    • CS-0331840
    • AC6315
    • AKOS013124578
    • NQQMTFKCFYHSBJ-UHFFFAOYSA-N
    • AS-10319
    • CHEMBL94372
    • SCHEMBL521865
    • 1-Subsituted 1H-imidazole, 5
    • BDBM84670
    • 53657-09-3
    • MFCD18889409
    • DTXSID40201892
    • DB-250425
    • 1-Heptyl-1h-imidazole
    • MDL： MFCD18889409
    • Inchi： 1S/C10H18N2/c1-2-3-4-5-6-8-12-9-7-11-10-12/h7,9-10H,2-6,8H2,1H3
    • InChI Key： NQQMTFKCFYHSBJ-UHFFFAOYSA-N
    • SMILES： N1(C=NC=C1)CCCCCCC

Computed Properties

  • Exact Mass: 166.14700
  • Monoisotopic Mass: 166.147
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 6
  • Complexity: 104
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 17.8A^2
  • XLogP3: 2.8

Experimental Properties

  • Density: 0.92
  • Boiling Point: 286.2°C at 760 mmHg
  • Flash Point: 126.9°C
  • Refractive Index: 1.5
  • PSA: 17.82000
  • LogP: 2.85350

1-Heptyl-1h-imidazole Customs Data

  • HS CODE：2933290090
  • Customs Data：

    China Customs Code:

    2933290090

    Overview:

    2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Heptyl-1h-imidazole Pricemore >>

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